Cas no 1286719-45-6 (1-cyclopentyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylurea)

1-cyclopentyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylurea structure
1286719-45-6 structure
Product Name:1-cyclopentyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylurea
CAS No:1286719-45-6
MF:C12H14N4O2S
MW:278.330160617828
CID:6011440
PubChem ID:52906577
Update Time:2025-09-23

1-cyclopentyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylurea
    • 1-cyclopentyl-3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)urea
    • 1-cyclopentyl-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)urea
    • 1286719-45-6
    • F5772-9207
    • 1-cyclopentyl-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]urea
    • AKOS024517915
    • Inchi: 1S/C12H14N4O2S/c17-11(13-8-4-1-2-5-8)14-12-16-15-10(18-12)9-6-3-7-19-9/h3,6-8H,1-2,4-5H2,(H2,13,14,16,17)
    • InChI Key: NXMMYADTEHRALL-UHFFFAOYSA-N
    • SMILES: N(C1CCCC1)C(NC1=NN=C(C2SC=CC=2)O1)=O

Computed Properties

  • Exact Mass: 278.08374688g/mol
  • Monoisotopic Mass: 278.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 108Ų

1-cyclopentyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylurea Pricemore >>

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